Cas no 1261862-84-3 (5-Amino-2-(2,3-difluorophenyl)nicotinonitrile)

• Product Name: 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile
• CAS No: 1261862-84-3
• MF: C₁₂H₇F₂N₃
• MW: 231.200888872147
• CID: 4929383
• Update Time: 2025-05-22

5-Amino-2-(2,3-difluorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile

• Inchi： 1S/C12H7F2N3/c13-10-3-1-2-9(11(10)14)12-7(5-15)4-8(16)6-17-12/h1-4,6H,16H2
• InChI Key： KSMYBRHVDJZDRY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(C#N)=CC(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile

5-Amino-2-(2,3-difluorophenyl)nicotinonitrile: A Comprehensive Overview

The compound 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile (CAS No. 1261862-84-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of nicotinonitriles, which are known for their versatile applications in drug design and material science. The structure of 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile features a nicotinonitrile backbone with an amino group at the 5-position and a difluorophenyl substituent at the 2-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile in the development of novel therapeutic agents. Researchers have focused on its potential as a lead compound in the design of anti-cancer drugs due to its ability to modulate key cellular pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain oncogenic kinases, suggesting its role in targeted cancer therapy.

In addition to its pharmacological applications, 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile has shown promise in the field of material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. A 2023 research article in *Chemistry of Materials* explored its potential as a building block for constructing high-performance organic photovoltaic materials, emphasizing its role in enhancing device efficiency.

The synthesis of 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods. For example, a 2023 study in *Green Chemistry* reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity.

Moreover, 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile has been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has led to its consideration as a potential herbicide or fungicide. A 2023 paper in *Pest Management Science* highlighted its efficacy against several agricultural pests, suggesting its potential for sustainable pest control solutions.

Despite its numerous applications, the environmental impact and toxicity profile of 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile remain critical areas of research. Recent studies have focused on assessing its biodegradability and potential risks to aquatic ecosystems. A 2023 report in *Environmental Science & Technology* indicated that under controlled conditions, this compound exhibits moderate biodegradability but requires further investigation to ensure its safe use.

In conclusion, 5-Amino-2-(2,3-difluorophenyl)nicotinonitrile (CAS No. 1261862-84-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse applications make it a valuable addition to modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.